REACTION_CXSMILES
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O[C:2]1[CH:7]=[CH:6][N:5]=[C:4]([NH:8][C:9]2[CH:16]=[CH:15][C:12]([C:13]#[N:14])=[CH:11][CH:10]=2)[N:3]=1.O=P(Cl)(Cl)[Cl:19]>>[Cl:19][C:2]1[CH:7]=[CH:6][N:5]=[C:4]([NH:8][C:9]2[CH:16]=[CH:15][C:12]([C:13]#[N:14])=[CH:11][CH:10]=2)[N:3]=1
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Name
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Quantity
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0.12 mol
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Type
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reactant
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Smiles
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OC1=NC(=NC=C1)NC1=CC=C(C#N)C=C1
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Name
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Quantity
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90 mL
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Name
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ice water
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Quantity
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750 mL
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Type
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reactant
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Smiles
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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refluxed under Argon for 20 minutes
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Duration
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20 min
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Type
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CUSTOM
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Details
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the solid was separated by filtration
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Type
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ADDITION
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Details
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by adding a 20% NaOH solution
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Type
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CUSTOM
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Details
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The solid was again separated by filtration
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Type
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ADDITION
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Details
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1 L methylene chloride was added
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Type
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TEMPERATURE
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Details
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The mixture was heated till all solid
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Type
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DISSOLUTION
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Details
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had dissolved
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Type
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CUSTOM
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Details
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the aqueous layer was separated
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Type
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DRY_WITH_MATERIAL
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Details
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the organic layer was dried over magnesium sulfate
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Type
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CUSTOM
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Details
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During removal of the drying agent
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Type
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FILTRATION
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Details
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by filtration
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Type
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CUSTOM
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Details
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a solid formed in the filtrate
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Type
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TEMPERATURE
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Details
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Further cooling of the filtrate in the freezer
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Type
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FILTRATION
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Details
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followed by filtration
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Name
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Type
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product
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Smiles
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ClC1=NC(=NC=C1)NC1=CC=C(C#N)C=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 21.38 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |